Cas no 476668-73-2 ((2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile)
(2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
- 2-Thiazoleacetonitrile, 4-(3,4-dimethylphenyl)-α-[(3-methylphenyl)methylene]-
- (2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
- (Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
- F0760-0030
- (Z)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile
- 476668-73-2
- AKOS024598943
-
- Inchi: 1S/C21H18N2S/c1-14-5-4-6-17(9-14)11-19(12-22)21-23-20(13-24-21)18-8-7-15(2)16(3)10-18/h4-11,13H,1-3H3
- InChI Key: CQAYKKRISZDMMI-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=C(C)C(C)=C2)N=C1C(=CC1=CC=CC(C)=C1)C#N
Computed Properties
- Exact Mass: 330.11906976g/mol
- Monoisotopic Mass: 330.11906976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.168±0.06 g/cm3(Predicted)
- Boiling Point: 514.6±60.0 °C(Predicted)
- pka: 0.10±0.10(Predicted)
(2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0760-0030-2μmol |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-5μmol |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-10μmol |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-20μmol |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-1mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-2mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-3mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-4mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-5mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0030-10mg |
(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile |
476668-73-2 | 10mg |
$79.0 | 2023-09-05 |
(2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
Introduction to (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-73-2)
(2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of multiple aromatic rings and a cyano group, contribute to its distinct chemical and biological properties.
The molecular structure of (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile is characterized by a central thiazole ring substituted with a 3,4-dimethylphenyl group and a 3-methylphenyl group. The double bond in the propenyl moiety and the cyano group further enhance its reactivity and functional versatility. These structural elements have been shown to play crucial roles in the compound's interactions with biological targets, making it a promising candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to modulate key inflammatory pathways, such as the NF-kB signaling pathway, makes it a valuable lead for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile has shown promise in cancer research. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the activation of pro-apoptotic proteins and the inhibition of survival signaling pathways.
The pharmacokinetic properties of (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.
In terms of synthetic methods, several efficient routes have been developed for the preparation of (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile. One notable approach involves a palladium-catalyzed cross-coupling reaction between a thiazole derivative and an aryl halide. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production.
The safety profile of (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses. However, further safety evaluations are necessary to ensure its suitability for human use.
In conclusion, (2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-73-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.
476668-73-2 ((2Z)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)